Ethyl 4-(3-hydroxyphenyl)butanoate
Overview
Description
Ethyl 4-(3-hydroxyphenyl)butanoate is a chemical compound with the molecular formula C12H16O3 . It has a molecular weight of 208.254 Da .
Molecular Structure Analysis
The molecular structure of Ethyl 4-(3-hydroxyphenyl)butanoate consists of 12 carbon atoms, 16 hydrogen atoms, and 3 oxygen atoms . The exact structure can be found in various chemical databases .Physical And Chemical Properties Analysis
Ethyl 4-(3-hydroxyphenyl)butanoate has a molecular weight of 208.25400, a density of 1.094, and a boiling point of 335.5ºC at 760 mmHg .Scientific Research Applications
Intramolecular Reactions
It belongs to the class of intramolecular reactions and is synthesized by the regioselective reaction of benzaldehyde and ethyl acetoacetate in the presence of hydrochloric acid .
Enzymatic Activity Studies
Ethyl (S)-4-chloro-3-hydroxy butanoate, a derivative, has been studied for its enzymatic activity, showcasing significant activity levels with different substrates in biochemical assays .
α-Glucosidase Inhibitory Activities
Derivatives of Ethyl 4-(3-hydroxyphenyl)butanoate have been reported to exhibit α-glucosidase inhibitory activities, which are important for managing blood sugar levels in diabetes treatment .
Synthesis of Chiral Synthons
It is also used in the synthesis of chiral synthons for pharmaceuticals such as atorvastatin (Lipitor), a well-known cholesterol-lowering drug, and for the production of compounds like l-carnitine and ®-4-amino-3-hydroxybutanoic acid .
Safety and Hazards
properties
IUPAC Name |
ethyl 4-(3-hydroxyphenyl)butanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O3/c1-2-15-12(14)8-4-6-10-5-3-7-11(13)9-10/h3,5,7,9,13H,2,4,6,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LAUUBUHMYMXNAO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCC1=CC(=CC=C1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30569933 |
Source
|
| Record name | Ethyl 4-(3-hydroxyphenyl)butanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30569933 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(3-hydroxyphenyl)butanoate | |
CAS RN |
160721-25-5 |
Source
|
| Record name | Ethyl 4-(3-hydroxyphenyl)butanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30569933 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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